Cas no 7019-90-1 (2,5-Cyclohexadien-1-one, 2,6-bis(1,1-dimethylethyl)-4-propylidene-)

• Product Name: 2,5-Cyclohexadien-1-one, 2,6-bis(1,1-dimethylethyl)-4-propylidene-
• CAS No: 7019-90-1
• MF: C₁₇H₂₆O
• MW: 246.387745380402
• CID: 547575
• PubChem ID: 15734259
• Update Time: 2025-04-19

2,5-Cyclohexadien-1-one, 2,6-bis(1,1-dimethylethyl)-4-propylidene- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one, 2,6-bis(1,1-dimethylethyl)-4-propylidene-
• 2,6-ditert-butyl-4-propylidenecyclohexa-2,5-dien-1-one
• DTXSID40577665
• 2,6-Di-tert-butyl-4-propylidenecyclohexa-2,5-dien-1-one
• 7019-90-1

• Inchi： 1S/C17H26O/c1-8-9-12-10-13(16(2,3)4)15(18)14(11-12)17(5,6)7/h9-11H,8H2,1-7H3
• InChI Key： VQEJXFXAKNMYJV-UHFFFAOYSA-N
• SMILES： O=C1C(=C/C(=C\CC)/C=C1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 246.19848
• Monoisotopic Mass: 246.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07